(8aR)-6-amino-2-benzyl-8-(3,4-difluorophenyl)-2,3,8,8a-tetrahydroisoquinoline-5,7,7(1H)-tricarbonitrile
(8aR)-6-amino-2-benzyl-8-(3,4-difluorophenyl)-2,3,8,8a-tetrahydroisoquinoline-5,7,7(1H)-tricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0980019
InChI:
InChI=1S/C25H19F2N5/c26-21-7-6-17(10-22(21)27)23-20-13-32(12-16-4-2-1-3-5-16)9-8-18(20)19(11-28)24(31)25(23,14-29)15-30/h1-8,10,20,23H,9,12-13,31H2/t20-,23?/m0/s1
SMILES:
C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F
Molecular Formula:
C25H19F2N5
Molecular Weight:
427.4 g/mol
(8aR)-6-amino-2-benzyl-8-(3,4-difluorophenyl)-2,3,8,8a-tetrahydroisoquinoline-5,7,7(1H)-tricarbonitrile
CAS No.:
Cat. No.: VC0980019
Molecular Formula: C25H19F2N5
Molecular Weight: 427.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H19F2N5 |
|---|---|
| Molecular Weight | 427.4 g/mol |
| IUPAC Name | (8aR)-6-amino-2-benzyl-8-(3,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C25H19F2N5/c26-21-7-6-17(10-22(21)27)23-20-13-32(12-16-4-2-1-3-5-16)9-8-18(20)19(11-28)24(31)25(23,14-29)15-30/h1-8,10,20,23H,9,12-13,31H2/t20-,23?/m0/s1 |
| Standard InChI Key | GFGMDGPZMISLEI-AJZOCDQUSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F |
| SMILES | C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F |
| Canonical SMILES | C1C=C2C(CN1CC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F |
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